![molecular formula C11H13ClF3NO B2594281 Ethyl 2-[3-(trifluoromethyl)phenyl]ethanecarboximidate hydrochloride CAS No. 1024590-94-0](/img/structure/B2594281.png)
Ethyl 2-[3-(trifluoromethyl)phenyl]ethanecarboximidate hydrochloride
Description
Ethyl 2-[3-(trifluoromethyl)phenyl]ethanecarboximidate hydrochloride, also known as TFMEE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biochemical and physiological research. TFMEE is a white crystalline powder that is soluble in water and organic solvents. In
Scientific Research Applications
Chemical Synthesis
The compound has been utilized in the chemical synthesis of various compounds. For instance, it served as a precursor in the synthesis of novel imidazo[1,2-a]pyrimidine compounds through a series of condensation and cyclization reactions (Liu, 2013). Similarly, it was involved in the creation of 1,2,4-triazole Schiff base and amine derivatives, which showed significant antibacterial, antiurease, and antioxidant activities (Sokmen et al., 2014).
Pharmaceutical Intermediates
In pharmaceutical research, ethyl 2-[3-(trifluoromethyl)phenyl]ethanecarboximidate hydrochloride has been instrumental. A study highlighted its role in the fabrication of 4-phenyl-2-butanone, an intermediate for synthesizing medication for inflammation reduction and codeine (Zhang, 2005). Moreover, the compound was a key component in the development of flubendiamide, a novel insecticide with a unique chemical structure and strong activity against lepidopterous pests (Tohnishi et al., 2005).
Cancer Research
In the field of cancer research, the compound's derivatives were evaluated for their potential in inhibiting human prostate cancer cell proliferation. This study shed light on the significance of intermediate-conductance Ca2+-activated K+ channel modulators in regulating prostate cancer cell proliferation (Parihar et al., 2003).
Genetic Expression Studies
The compound was also used in studying the inhibition of NF-kappaB and AP-1 gene expression, providing insights into the role of the pyrimidine portion of certain inhibitors in oral bioavailability and cell-based activity (Palanki et al., 2000).
Polymorphism in Pharmaceuticals
A study investigated the polymorphic forms of a pharmaceutical compound related to ethyl 2-[3-(trifluoromethyl)phenyl]ethanecarboximidate hydrochloride, highlighting the complexities in analytical and physical characterization due to their similar spectra and diffraction patterns (Vogt et al., 2013).
properties
IUPAC Name |
ethyl 2-[3-(trifluoromethyl)phenyl]ethanimidate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12F3NO.ClH/c1-2-16-10(15)7-8-4-3-5-9(6-8)11(12,13)14;/h3-6,15H,2,7H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YXOSROJCUJXPHV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=N)CC1=CC(=CC=C1)C(F)(F)F.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClF3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-[3-(trifluoromethyl)phenyl]ethanecarboximidate hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-({1-[4-(1H-pyrrol-1-yl)benzoyl]azetidin-3-yl}methyl)pyrrolidine-2,5-dione](/img/structure/B2594202.png)
![2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(3-methylphenyl)acetamide](/img/structure/B2594204.png)
![benzyl 2-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetate](/img/structure/B2594207.png)
![5-Fluoro-N-methyl-N-[1-(6-phenylpyridazin-3-yl)azetidin-3-yl]pyridine-3-carboxamide](/img/structure/B2594213.png)
